Cas no 2137704-39-1 (4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]-
• CAS No: 2137704-39-1
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5257855
• Update Time: 2025-10-31

4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]-

• Inchi： 1S/C12H16N2O4/c1-7(2)10(14-5-3-4-8(14)15)11-9(12(16)17)13-6-18-11/h6-7,10H,3-5H2,1-2H3,(H,16,17)
• InChI Key： OEECUWHYJYPWKS-UHFFFAOYSA-N
• SMILES： O1C(C(N2CCCC2=O)C(C)C)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]-

Introduction to 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- (CAS No. 2137704-39-1)

4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- (CAS No. 2137704-39-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- is characterized by a central oxazole ring linked to a carboxylic acid group and a substituted propyl side chain. The presence of the pyrrolidinone moiety in the side chain adds complexity and contributes to the compound's pharmacological profile. The molecular formula of this compound is C₁₃H₁₆N₂O₃, with a molecular weight of approximately 248.27 g/mol.

In recent years, research on oxazole derivatives has expanded significantly, driven by their potential in drug discovery and development. Studies have shown that compounds with similar structures exhibit potent biological activities, making them promising candidates for various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that oxazole derivatives with pyrrolidinone substituents demonstrated strong inhibitory effects on cancer cell proliferation and migration.

The synthesis of 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- typically involves multi-step reactions, including the formation of the oxazole ring and the introduction of the substituted propyl side chain. One common synthetic route involves the reaction of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the oxazole ring. Subsequent functional group manipulations are then carried out to introduce the desired substituents.

The biological activity of 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- has been extensively studied in various in vitro and in vivo models. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to have antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

In clinical trials, preliminary data suggest that 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate key signaling pathways involved in inflammation makes it an attractive candidate for further clinical investigation.

The pharmacokinetic properties of 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- have also been studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as an oral medication. The compound's stability under physiological conditions and its metabolism pathways have been characterized using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS).

In conclusion, 4-Oxazolecarboxylic acid, 5-[2-methyl-1-(2-oxo-1-pyrrolidinyl)propyl]- (CAS No. 2137704-39-1) represents a promising compound with significant potential in the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an important focus for ongoing research in medicinal chemistry and drug discovery. Further studies are warranted to fully explore its therapeutic applications and optimize its pharmacological properties for clinical use.